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3-(4-Morpholinyl)-2-Hydroxypropanoic Acid: Comprehensive Molecular Weight Profiling and
Structural Characterization

Executive Summary

In modern pharmaceutical development, bifunctional scaffolds play a critical role in the
synthesis of targeted therapeutics. 3-(4-morpholinyl)-2-hydroxypropanoic acid (also known as
2-hydroxy-3-morpholinopropanoic acid) is a highly versatile building block, combining the
robust, privileged scaffold of a morpholine ring with the tunable reactivity of an a-hydroxy
carboxylic acid.

As a Senior Application Scientist, establishing the precise molecular weight and structural
identity of this compound is not merely a quality control exercise—it is a regulatory prerequisite.
This whitepaper provides an in-depth technical guide to the molecular weight profiling,
physicochemical properties, and high-resolution mass spectrometry (HRMS) workflows
required to characterize this molecule and its hydrochloride salt (CAS 1803582-08-2) [1].

Structural Paradigm and Molecular Weight Profiling
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The structural duality of 3-(4-morpholinyl)-2-hydroxypropanoic acid dictates its physicochemical
behavior. The morpholine nitrogen acts as a weak base (pKa ~8.3), while the carboxylic acid
acts as a weak acid (pKa ~3.8), rendering the molecule zwitterionic at physiological pH.
Because the free acid can be hygroscopic and difficult to handle, it is most frequently
synthesized and utilized as a hydrochloride salt.

Understanding the exact isotopic mass is critical for HRMS identification. The presence of the
chlorine isotope (

Cl and

Cl) in the salt form provides a distinct isotopic signature, though the salt dissociates entirely in
solution during electrospray ionization (ESI).

Table 1: Physicochemical and Molecular Weight Profile

Property Free Acid Hydrochloride Salt

) 2-hydroxy-3-(morpholin-4-
2-hydroxy-3-(morpholin-4- ) )
IUPAC Name ] ) yl)propanoic acid
yl)propanoic acid

hydrochloride
CAS Number N/A 1803582-08-2
Molecular Formula C7H13NOa4 C7H14CINOa4
Average Molecular Weight 175.18 g/mol 211.64 g/mol
Monoisotopic Mass 175.0845 Da 211.0611 Da
[M+H]* Exact Mass 176.0917 Da 176.0917 Da (Salt dissociates)

Analytical Methodology: High-Resolution Mass
Spectrometry

To comply with ICH Q6A guidelines for the structural elucidation of drug substances [2], the
molecular weight must be verified using orthogonal, self-validating analytical techniques.
HRMS (via Time-of-Flight or Orbitrap analyzers) is the gold standard.
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The following step-by-step protocol is designed not just to detect the molecule, but to optimize
ionization efficiency by exploiting its inherent chemical properties.

Step-by-Step UHPLC-HRMS Protocol

Step 1: Matrix Preparation and Calibration

» Action: Dissolve the analyte in a diluent of 90:10 Water:Acetonitrile containing 0.1% Formic
Acid (FA).

o Causality: Formic acid lowers the pH of the solution well below the pKa of the morpholine
nitrogen. This forces the equilibrium toward the fully protonated state, ensuring maximum ion
yield during ESI+ ionization.

» Validation: Infuse a lock-mass calibrant (e.g., Leucine Enkephalin, m/z 556.2771)
continuously via a reference sprayer. This provides real-time mass axis correction, ensuring
the mass error remains strictly < 5 ppm.

Step 2: Chromatographic Separation

e Action: Inject 2 pL onto a sub-2 um C18 UHPLC column (e.g., 2.1 x 100 mm). Run a gradient
from 5% to 95% Mobile Phase B (Acetonitrile + 0.1% FA) over 10 minutes.

o Causality: The polar nature of the hydroxypropanoic acid moiety means the molecule will
elute early. The C18 stationary phase, combined with the acidic mobile phase, suppresses
secondary interactions with residual silanols, preventing peak tailing.

Step 3: ESI+ HRMS Acquisition

o Action: Set the capillary voltage to 3.0 kV, desolvation temperature to 350°C, and acquire
data in positive ion mode (ESI+) with a resolution setting of >70,000 (at m/z 200).

o Causality: The high desolvation temperature provides the thermal energy required to
evaporate the aqueous droplets, while the 3.0 kV potential maintains a stable Taylor cone,
preventing signal fluctuation.
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Figure 1: UHPLC-HRMS workflow for molecular weight verification of 3-(4-morpholinyl)-2-
hydroxypropanoic acid.

Mechanistic Fragmentation Dynamics

Confirming the molecular weight via the intact precursor ion (m/z 176.0917) is only the first
step. To satisfy rigorous structural characterization requirements, we must analyze the
Collision-Induced Dissociation (CID) pathways in MS/MS mode [3].

When subjected to normalized collision energy (NCE ~25-35 eV), 3-(4-morpholinyl)-2-
hydroxypropanoic acid undergoes predictable, thermodynamically driven fragmentation:

e Dehydration (-18.01 Da): The most labile group is the secondary hydroxyl group on the
propanoic acid chain. Loss of H20 generates a stabilized, conjugated product ion at m/z
158.0811.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b13252725/docs?utm_src=pdf-body-img#3-4-morpholinyl-2-hydroxypropanoic-acid-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13252725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Decarboxylation/Formic Acid Loss (-46.01 Da): The carboxylic acid terminus can undergo
cleavage, expelling HCOOH to yield an ion at m/z 130.0862.

» Morpholine Ring Cleavage: The morpholine heterocycle is robust, but under higher collision
energies, it undergoes ring opening and fragmentation, yielding a characteristic protonated
morpholine fragment at m/z 88.0756.
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Figure 2: Proposed ESI-MS/MS fragmentation pathway for 3-(4-morpholinyl)-2-
hydroxypropanoic acid.

Regulatory Compliance and Impurity Profiling

In drug development, proving what a substance is must be accompanied by proving what it is
not. Under ICH Q6A, the molecular weight profiling workflow must be capable of detecting
process-related impurities.

For 3-(4-morpholinyl)-2-hydroxypropanoic acid, the synthesis typically involves the nucleophilic
attack of morpholine on an epoxide or a halogenated propanoic acid derivative. Therefore, the
HRMS method must be self-validating by monitoring for:

e Unreacted Morpholine: Exact mass m/z 88.0757 [M+H]*.

« Dimerization Products: Potential esterification between the carboxylic acid of one molecule
and the hydroxyl group of another, yielding an impurity at m/z 333.1656 [M+H]*.

By utilizing the exact mass capabilities of the Orbitrap or TOF analyzer, these impurities can be
distinguished from the main API peak even if they co-elute chromatographically, ensuring
absolute confidence in the material's purity and molecular weight.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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